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Calpeptin functions as a cysteine protease inhibitor. Its structure features an aldehyde warhead that binds

reversibly and covalently to the catalytic cysteine residue in the active site of target enzymes, forming a

thiohemiacetal intermediate and blocking protease activity [1].

The following diagram illustrates how Calpeptin inhibits different proteases and its subsequent cellular

effects:
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Quantitative data on Calpeptin's inhibitory strength against its key targets is summarized in the table below.

Target Inhibitory Potency (IC₅₀ / Kᵢ) Experimental Context

Calpain I ID₅₀ = 40-52 nM [2] [3] Human platelets; Porcine erythrocytes

Calpain II ID₅₀ = 34 nM [3] Porcine kidney

Cathepsin L Kᵢ = 131 pM [1] Recombinant human enzyme

Cathepsin K Kᵢ = 61 pM [1] Recombinant human enzyme

SARS-CoV-2 Mpro IC₅₀ = 10.7 µM [1] [4] In vitro biochemical assay

Research Applications and Key Findings

Calpeptin's application in research has revealed potential therapeutic benefits across several disease areas.

Disease Area Model System Key Findings & Proposed Mechanism

Acute Kidney
Injury (AKI)

Mouse IR model; Human

HK-2 cells [5]

Improved renal function, reduced apoptosis,

suppressed AIM2/NLRP3 inflammasome
activation, increased Klotho protein [5].

Pancreatic Cancer Mouse xenograft; Human
cell lines [6]

Reduced tumor volume/weight, inhibited
desmoplasia, suppressed proliferation, migration,

invasion of cancer and stellate cells [6].

SARS-CoV-2 /
COVID-19

Hamster model; VERO E6

cells [1]

Reduced viral load in trachea; potent inhibition of

viral entry via cathepsin L blockade in endosomal
pathway [1].

Pulmonary
Fibrosis

Mouse model (bleomycin-
induced) [7] [6]

Ameliorated fibrosis, decreased expression of
TGF-β1, IL-6, collagen type Iα1, and

angiopoietin-1 [7].
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Disease Area Model System Key Findings & Proposed Mechanism

Neuroprotection Rat models (cerebral
ischemia, subarachnoid

hemorrhage) [8] [3]

Reduced neuronal apoptosis, behavioral deficits,
and caspase-3 expression [8] [3].

Experimental Protocols

To help you integrate Calpeptin into your research, here are methodologies from key studies.

In Vitro Cell Viability and Function Assays

This protocol is adapted from studies on pancreatic cancer [6].

Cell Plating: Plate PCCs or PSCs at a density of 1,000 cells per well in a 96-well plate with DMEM
containing 10% FBS and allow to adhere for 24 hours.

Dosing: Replace medium with fresh medium containing Calpeptin at concentrations ranging from 0
(DMSO vehicle) to 80 µM.

Viability Measurement: After incubation, determine cell viability using a standard CellTiter-Glo
Luminescent Cell Viability Assay.

Functional Assays: For migration and invasion assays, use transwell chambers pre-coated with
Matrigel for invasion. Quantify cells that migrate/invade through the membrane after Calpeptin
treatment.

In Vivo Animal Model of Disease

This protocol is based on studies of kidney and pancreatic disease [5] [6].

Renal Ischemia/Reperfusion (AKI) Model [5]:
Animals: Male C57/B6J mice (8-10 weeks old).

Dosing: Administer Calpeptin (40 µg/mouse/day, i.p.) for 5 days as a pre-treatment prior to
surgery.

Surgery: Subject mice to right nephrectomy and clamp the left renal pedicle for 30 minutes to
induce ischemia, followed by reperfusion.

Pancreatic Cancer Xenograft Model [6]:
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Xenograft: Subcutaneously transplant human pancreatic cancer cells (e.g., SW1990) into nude

mice.
Dosing: One week post-implantation, administer 0.04 mg Calpeptin (i.p.) in a DMSO/PBS

solution three times a week for 4 weeks.
Endpoint Analysis: Measure tumor volume and weight; analyze tissue via

immunohistochemistry (IHC) and Sirius red staining.

Commercial Information for Researchers

Calpeptin is readily available from multiple biochemical suppliers for research purposes.

Supplier
Catalog
Number

Price (USD) Formats Available

ApexBio A4411 [7] $76.00 (10 mg), $230.00

(50 mg) [7]

10 mg, 50 mg; 10 mM solution

in Ethanol [7]

MedChemExpress N/A [2] Get Quote [2] 5 mg to 500 mg; solutions in

DMSO [2]

Santa Cruz
Biotechnology

sc-202516 [8] $119.00 (10 mg), $447.00

(50 mg) [8]

10 mg, 50 mg [8]

Tocris Bioscience 0448 [4] N/A Solid [4]

Handling and Storage

Storage: The solid powder should be desiccated at +4°C [7] [4]. Solutions in DMSO or ethanol can be
stored at -20°C, but for long-term storage (e.g., 6 months), -80°C is recommended [2] [3].

Solubility: Calpeptin is highly soluble in DMSO (≥87.6 mg/mL) and ethanol (≥96.6 mg/mL), but
insoluble in water [7] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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